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Compound of Interest

Compound Name: MM 47755
Cat. No.: B1244133
Get Quote
\ J

Core Directive & Executive Summary

MM 47755 is a potent angucyclinone antibiotic isolated from Streptomyces sp., exhibiting
significant antibacterial, antifungal, and antiparasitic activity.[1] Due to its conjugated tetracyclic
structure, it is photosensitive and chemically reactive.

This guide deviates from standard generic safety sheets by focusing on the integrity of the
molecule during handling. The primary failure mode in MM 47755 experimentation is not just
operator safety, but compound degradation due to light exposure and improper solubilization,
leading to inconsistent biological data.

Critical Handling Constraints:
¢ Light Sensitivity: Strict dark conditions required.
e Solubility: Hydrophobic; requires DMSO or Acetone.

 Stability: Labile in aqueous solution; prepare fresh or freeze immediately.

Technical Profile & Safety Assessment
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Physicochemical Properties

Property Specification Notes

Molecular Weight 336.34 g/mol Formula: C20H160s

) Color indicates conjugated
Appearance Yellow Solid
system (chromophore).

N DMSO (>10 mM), Acetone, _
Solubility . | Poorly soluble in water.
ethano

Verify via Certificate of

Purity 298% (HPLC) )
Analysis (CoA).

Hazard Identification (HSE)

While specific toxicology data for MM 47755 is limited, as an angucyclinone antibiotic, it should
be treated as a bioactive cytotoxic agent.

o Routes of Entry: Inhalation of dust, skin absorption (enhanced by DMSO), and ingestion.
o Target Organs: Potential DNA intercalator; handle as a potential mutagen.
e PPE Requirements:

o Respiratory: N95 mask or Biosafety Cabinet (Class Il) for powder handling.

o Dermal: Nitrile gloves (double-gloving recommended if dissolved in DMSO).

o Ocular: Safety glasses with side shields.[2]

Storage Protocol: The "Cold-Dark" Standard

The stability of MM 47755 is compromised by UV/Visible light and moisture. The following
protocol ensures maximum shelf-life.

A. Solid State Storage (Long-Term)[1]

e Temperature: Store at -20°C.
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» Container: Amber glass vials or foil-wrapped polypropylene tubes.

o Atmosphere: Store under desiccant. The compound is hygroscopic; moisture hydrolysis can
cleave the glycosidic or ester bonds (if present in derivatives) or promote oxidation.

o Shelf Life: Up to 1 year if kept desiccated and frozen.

B. Solution State Storage (Short-Term)[4]

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).[3]

» Conditions: Aliquot immediately. Do not freeze-thaw more than once.

e Duration: Stable for <1 month at -20°C.

e Precaution: Solutions must be kept in the dark. Wrap tubes in aluminum foil.
Experimental Protocol: Solubilization & Usage

Rationale

Directly adding aqueous buffer to MM 47755 powder will result in precipitation and inaccurate
dosing. The "Solvent Cushion" method is required.

Step-by-Step Solubilization Workflow

Goal: Prepare a 10 mM Stock Solution (1 mL).
e Calculate Mass:
o Equilibration:
o Remove the vial from -20°C storage.
o Wait 15 minutes for the vial to reach room temperature before opening.

o Why? Opening a cold vial condenses atmospheric water vapor onto the hygroscopic
powder, degrading it.

e Dissolution (The Solvent Cushion):
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o Add 1 mL of Anhydrous DMSO to the powder.
o Vortex gently for 30 seconds.

o Visual Check: Ensure the yellow solid is completely dissolved. If particulates remain,
sonicate in a water bath for 2 minutes (protect from light).

 Dilution for Assay (Aqueous Step):
o Prepare the intermediate dilution in culture media or buffer.

o Rule of Thumb: Keep final DMSO concentration <0.5% to avoid solvent toxicity in cell

assays.
o Example: To achieve 10 uM final concentration:
1. Dilute 10 mM stock 1:100 in media
100 pM (1% DMSO).
2. Dilute 100 pM 1:10 in media
10 puM (0.1% DMSO).

Logical Workflow & Decision Tree

The following diagram illustrates the critical decision points for handling MM 47755 to prevent
degradation and ensure safety.
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MM 47755 Handling Lifecycle
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Caption: Operational workflow for MM 47755. Yellow nodes indicate critical stability checkpoints
(Temperature/Light).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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